Cas no 361996-14-7 (3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361996-14-7
• MF: C₁₅H₁₂N₂O₂S₂
• MW: 316.397980690002
• CID: 6347731
• PubChem ID: 4527013
• Update Time: 2025-10-17

3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• 3-methoxy-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• F0298-0276
• 361996-14-7
• AB00667174-01
• Oprea1_405277
• Oprea1_734781
• 3-methoxy-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide
• 3-methoxy-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• HMS1414F06
• IFLab1_000820
• AKOS000928413

• Inchi： 1S/C15H12N2O2S2/c1-19-11-5-2-4-10(8-11)14(18)17-15-16-12(9-21-15)13-6-3-7-20-13/h2-9H,1H3,(H,16,17,18)
• InChI Key： MIHMGAATBIRYSL-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 316.03401998g/mol
• Monoisotopic Mass: 316.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 361996-14-7)

In recent years, the compound 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 361996-14-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiazole-thiophene scaffold, has been investigated for its biological activities, particularly in the context of kinase inhibition and anti-inflammatory properties. The unique structural features of this molecule make it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide. One notable finding is its ability to selectively inhibit specific protein kinases involved in inflammatory pathways. In vitro assays have demonstrated significant inhibition of key kinases such as JAK2 and p38 MAPK, which are implicated in various inflammatory and autoimmune disorders. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide have revealed favorable drug-like characteristics, including moderate solubility and metabolic stability. In vivo studies in rodent models have shown promising results, with the compound exhibiting good bioavailability and tissue distribution. These properties, combined with its potent biological activity, highlight the potential of this molecule for further preclinical development.

Structural optimization efforts have also been undertaken to enhance the efficacy and selectivity of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide. Recent synthetic approaches have focused on modifying the thiophene and thiazole moieties to improve binding affinity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the key interactions between the compound and its biological targets, guiding the design of next-generation derivatives.

In addition to its kinase inhibitory properties, emerging research has explored the potential of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide in other therapeutic areas. Preliminary studies indicate that this compound may also exhibit antimicrobial activity against certain Gram-positive bacteria, opening up new avenues for its application in infectious disease treatment. However, further validation is required to confirm these findings and elucidate the underlying mechanisms.

Despite the promising results, several challenges remain in the development of 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide as a therapeutic agent. Issues such as potential toxicity, formulation stability, and scalability of synthesis need to be addressed in future studies. Ongoing research efforts are focused on overcoming these hurdles to advance the compound toward clinical trials.

In conclusion, 3-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 361996-14-7) represents a compelling case study in modern drug discovery. Its unique structural features, combined with promising biological activities, make it a valuable candidate for further investigation. As research continues to unravel its full therapeutic potential, this compound may pave the way for innovative treatments in inflammation, infectious diseases, and beyond.